2-amino-N-(2-amino-2-oxoethyl)acetamide;hydrochloride
Description
Synthesis Analysis
The synthesis of this compound can be achieved using cost-effective reagents . The process involves the reaction of 1-(2,5-dimethoxyphenyl)-2-bromoethanone with hexamine in the presence of a novel solvent system comprising Tetrahydrofuran and water .Molecular Structure Analysis
The molecular formula of “2-amino-N-(2-amino-2-oxoethyl)acetamide;hydrochloride” is C4H7N2O2 . It has an average mass of Da and a monoisotopic mass of Da .Physical And Chemical Properties Analysis
The compound has a boiling point of 342.5±27.0 °C at 760 mmHg . Its vapour pressure is 0.0±0.8 mmHg at 25°C, and it has an enthalpy of vaporization of 58.6±3.0 kJ/mol . The compound also has a flash point of 160.9±23.7 °C .Scientific Research Applications
Proteomics Research
Gly-Gly amide hydrochloride is utilized in proteomics research due to its role as a building block in peptide synthesis . It’s particularly useful in the study of protein structure and function, as well as in the identification of novel peptides and proteins.
Biochemical Assays
As a biochemical, this compound is employed in various assays to study enzyme kinetics and other biochemical pathways . Its stability and reactivity make it a valuable reagent in these contexts.
Cell Culture
In cell culture, Gly-Gly amide hydrochloride serves as a buffer with a pKa near physiological pH, which is crucial for maintaining the appropriate environment for cell growth and experimentation .
Drug Development
This compound is a precursor in the synthesis of glycineamide ribonucleotide , an intermediate in de novo purine biosynthesis . This pathway is often targeted in the development of anti-cancer and immunosuppressive drugs.
Material Science
In material science, Gly-Gly amide hydrochloride can be used to modify surfaces, particularly in the creation of self-assembled monolayers on substrates, which are essential for developing biosensors and other nanotechnology applications .
Ligand for Transition Metals
Glycinamide derivatives, including Gly-Gly amide hydrochloride, act as ligands for transition metals, which is important in the field of coordination chemistry . This application is significant for catalysis and the synthesis of complex metallo-organic compounds.
Peptide Synthesis
It is a key reagent in solid-phase peptide synthesis , where it’s used to elongate peptide chains in a controlled manner . This technique is fundamental in synthesizing peptides for therapeutic use.
Analytical Chemistry
Lastly, in analytical chemistry, Gly-Gly amide hydrochloride is used as a standard or reference compound in chromatography and mass spectrometry to help identify and quantify other substances .
properties
IUPAC Name |
2-amino-N-(2-amino-2-oxoethyl)acetamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9N3O2.ClH/c5-1-4(9)7-2-3(6)8;/h1-2,5H2,(H2,6,8)(H,7,9);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZYOALCNQWIADB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=O)NCC(=O)N)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10ClN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50601829 |
Source
|
| Record name | Glycylglycinamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50601829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-N-(carbamoylmethyl)acetamide hydrochloride | |
CAS RN |
16438-42-9 |
Source
|
| Record name | 16438-42-9 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=524128 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Glycylglycinamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50601829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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